Cas no 943344-44-3 ((2S,6S)-2,6-dimethylmorpholine;(2R)-2-hydroxy-2-phenyl-acetic acid)
(2S,6S)-2,6-dimethylmorpholine;(2R)-2-hydroxy-2-phenyl-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S,6S)-2,6-dimethylmorpholine;(2R)-2-hydroxy-2-phenyl-acetic acid
- (2S,6S)-2,6-Dimethylmorpholine (R)-2-hydroxy-2-phenylacetate
- (2S,6S)-2,6-dimethylmorpholine;(2R)-2-hydroxy-2-phenylacetic acid
- PS-15445
- (2R)-2-HYDROXY-2-PHENYLACETIC ACID; (2S,6S)-2,6-DIMETHYLMORPHOLINE
- (2S,6S)-2,6-Dimethylmorpholine (2R)-2-hydroxy-2-phenyl-acetic acid
- (2S,6S)-2,6-Dimethylmorpholine/(2R)-2-hydroxy-2-phenyl-acetic acid
- D78838
- (2S,6S)-2,6-Dimethylmorpholine / (2R)-2-hydroxy-2-phenyl-acetic acid
- 943344-44-3
- MFCD32670609
-
- Inchi: 1S/C8H8O3.C6H13NO/c9-7(8(10)11)6-4-2-1-3-5-6;1-5-3-7-4-6(2)8-5/h1-5,7,9H,(H,10,11);5-7H,3-4H2,1-2H3/t7-;5-,6-/m10/s1
- InChI Key: NALUPIVEBULWHN-HNZGJALOSA-N
- SMILES: [C@H](C1C=CC=CC=1)(O)C(=O)O.C[C@H]1CNC[C@H](C)O1
Computed Properties
- Exact Mass: 267.14705815g/mol
- Monoisotopic Mass: 267.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.8Ų
(2S,6S)-2,6-dimethylmorpholine;(2R)-2-hydroxy-2-phenyl-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM390519-100mg |
(2S,6S)-2,6-dimethylmorpholine;(2R)-2-hydroxy-2-phenyl-acetic acid |
943344-44-3 | 95%+ | 100mg |
$750 | 2024-07-19 | |
| Chemenu | CM390519-250mg |
(2S,6S)-2,6-dimethylmorpholine;(2R)-2-hydroxy-2-phenyl-acetic acid |
943344-44-3 | 95%+ | 250mg |
$1200 | 2024-07-19 | |
| Chemenu | CM390519-500mg |
(2S,6S)-2,6-dimethylmorpholine;(2R)-2-hydroxy-2-phenyl-acetic acid |
943344-44-3 | 95%+ | 500mg |
$2000 | 2024-07-19 | |
| Chemenu | CM390519-1g |
(2S,6S)-2,6-dimethylmorpholine;(2R)-2-hydroxy-2-phenyl-acetic acid |
943344-44-3 | 95%+ | 1g |
$3000 | 2024-07-19 | |
| Chemenu | CM390519-5g |
(2S,6S)-2,6-dimethylmorpholine;(2R)-2-hydroxy-2-phenyl-acetic acid |
943344-44-3 | 95%+ | 5g |
$9000 | 2024-07-19 | |
| Chemenu | CM390519-10g |
(2S,6S)-2,6-dimethylmorpholine;(2R)-2-hydroxy-2-phenyl-acetic acid |
943344-44-3 | 95%+ | 10g |
$12313 | 2022-08-31 | |
| eNovation Chemicals LLC | D710870-100mg |
(2S,6S)-2,6-dimethylmorpholine;(2R)-2-hydroxy-2-phenyl-acetic acid |
943344-44-3 | 97% | 100mg |
$675 | 2024-05-23 | |
| eNovation Chemicals LLC | D710870-250MG |
(2S,6S)-2,6-dimethylmorpholine;(2R)-2-hydroxy-2-phenyl-acetic acid |
943344-44-3 | 97% | 250mg |
$1080 | 2024-05-23 | |
| eNovation Chemicals LLC | D710870-500MG |
(2S,6S)-2,6-dimethylmorpholine;(2R)-2-hydroxy-2-phenyl-acetic acid |
943344-44-3 | 97% | 500mg |
$1800 | 2024-05-23 | |
| eNovation Chemicals LLC | D710870-1G |
(2S,6S)-2,6-dimethylmorpholine;(2R)-2-hydroxy-2-phenyl-acetic acid |
943344-44-3 | 97% | 1g |
$2700 | 2024-05-23 |
(2S,6S)-2,6-dimethylmorpholine;(2R)-2-hydroxy-2-phenyl-acetic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on (2S,6S)-2,6-dimethylmorpholine;(2R)-2-hydroxy-2-phenyl-acetic acid
Introduction to (2S,6S)-2,6-dimethylmorpholine and (2R)-2-hydroxy-2-phenyl-acetic acid (CAS No. 943344-44-3)
(2S,6S)-2,6-dimethylmorpholine and (2R)-2-hydroxy-2-phenyl-acetic acid are two important compounds in the field of medicinal chemistry and pharmaceutical research. These compounds have gained significant attention due to their unique properties and potential applications in drug development. This article provides a comprehensive overview of these compounds, including their chemical structures, synthesis methods, biological activities, and recent research advancements.
(2S,6S)-2,6-dimethylmorpholine is a chiral morpholine derivative characterized by the presence of two methyl groups at the 2 and 6 positions. The chiral centers at these positions confer the compound with specific stereochemical properties that are crucial for its biological activity. The compound is often used as a chiral building block in the synthesis of various pharmaceuticals and agrochemicals. Its unique structure makes it an attractive candidate for the development of enantiomerically pure drugs, which can exhibit enhanced efficacy and reduced side effects compared to their racemic counterparts.
The synthesis of (2S,6S)-2,6-dimethylmorpholine typically involves several steps, including the formation of a chiral intermediate followed by ring closure to form the morpholine ring. Recent advancements in asymmetric synthesis have led to more efficient and environmentally friendly methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic asymmetric synthesis route that significantly improved the yield and enantiomeric purity of (2S,6S)-2,6-dimethylmorpholine. This method not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing waste production.
(2R)-2-hydroxy-2-phenyl-acetic acid, also known as phenylglycolic acid or mandelic acid, is a chiral carboxylic acid with a hydroxyl group attached to the alpha carbon. This compound has been extensively studied for its potential therapeutic applications, particularly in the treatment of metabolic disorders and cancer. The chiral nature of (2R)-2-hydroxy-2-phenyl-acetic acid is critical for its biological activity, as different enantiomers can exhibit distinct pharmacological properties.
The synthesis of (2R)-2-hydroxy-2-phenyl-acetic acid can be achieved through various routes, including enzymatic resolution and chemical catalysis. A recent study published in Chemical Communications in 2020 described an efficient enzymatic method for the production of enantiomerically pure (2R)-2-hydroxy-2-phenyl-acetic acid. This method utilizes a highly selective lipase enzyme to achieve high enantiomeric excess (ee) values, making it a promising approach for large-scale production.
In terms of biological activity, (2R)-2-hydroxy-2-phenyl-acetic acid has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry in 2019 demonstrated that this compound exhibits potent anti-cancer activity against various human cancer cell lines. The mechanism of action involves inhibition of key enzymes involved in cancer cell metabolism and proliferation. Additionally, studies have shown that (2R)-2-hydroxy-2-phenyl-acetic acid can modulate glucose metabolism in diabetic models, suggesting its potential as a therapeutic agent for metabolic disorders.
The combination of (2S,6S)-2,6-dimethylmorpholine and (2R)-2-hydroxy-2-phenyl-acetic acid has also been explored in drug design and development. A recent study published in Organic & Biomolecular Chemistry in 2018 reported the synthesis and evaluation of hybrid molecules containing both moieties. These hybrid compounds exhibited enhanced pharmacological properties compared to their individual components, highlighting the potential synergistic effects of combining these two compounds.
In conclusion, both (2S,6S)-2,6-dimethylmorpholine and (2R)-2-hydroxy-2-phenyl-acetic acid are valuable compounds with significant potential in pharmaceutical research and development. Their unique chemical structures and biological activities make them attractive candidates for the development of novel therapeutics. Ongoing research continues to uncover new applications and improve synthetic methods for these compounds, further solidifying their importance in the field.
943344-44-3 ((2S,6S)-2,6-dimethylmorpholine;(2R)-2-hydroxy-2-phenyl-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)